Cas no 2229597-65-1 (2-(4-methylthiophen-2-yl)methyloxirane)

• Product Name: 2-(4-methylthiophen-2-yl)methyloxirane
• CAS No: 2229597-65-1
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 6296227
• PubChem ID: 165649103
• Update Time: 2025-06-08

2-(4-methylthiophen-2-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-2-yl)methyloxirane
• EN300-1797153
• 2-[(4-methylthiophen-2-yl)methyl]oxirane
• 2229597-65-1

• Inchi： 1S/C8H10OS/c1-6-2-8(10-5-6)3-7-4-9-7/h2,5,7H,3-4H2,1H3
• InChI Key： CRQIACYNQFCTSK-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC1CO1

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(4-methylthiophen-2-yl)methyloxirane

Introduction to 2-(4-Methylthiophen-2-yl)methyloxirane (CAS No. 2229597-65-1)

2-(4-Methylthiophen-2-yl)methyloxirane, with the CAS number 2229597-65-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes an epoxide group and a substituted thiophene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 2-(4-Methylthiophen-2-yl)methyloxirane is C₉H₁₀O_S, and its molecular weight is approximately 174.23 g/mol. The compound's structure consists of a thiophene ring with a methyl substituent at the 4-position, which is attached to an epoxide group through a methylene bridge. This structural arrangement provides the molecule with both aromatic and cyclic ether characteristics, making it an interesting subject for chemical investigations.

In recent years, the synthesis and applications of 2-(4-Methylthiophen-2-yl)methyloxirane have been extensively studied. One of the key areas of interest is its use as a building block in the synthesis of more complex organic molecules. The epoxide functionality can undergo various reactions, such as ring-opening reactions with nucleophiles, which can lead to the formation of new functional groups and extended carbon skeletons. This makes 2-(4-Methylthiophen-2-yl)methyloxirane a valuable starting material for the preparation of bioactive compounds, polymers, and other advanced materials.

The thiophene ring in 2-(4-Methylthiophen-2-yl)methyloxirane also contributes to its unique properties. Thiophenes are known for their aromaticity and electron-donating nature, which can influence the reactivity and stability of the molecule. The presence of a methyl substituent on the thiophene ring further modulates these properties, providing additional synthetic flexibility. For instance, the methyl group can enhance the solubility and reactivity of the compound in certain solvents, making it more suitable for specific synthetic protocols.

In the context of pharmaceutical research, 2-(4-Methylthiophen-2-yl)methyloxirane has shown promise as a precursor for drug discovery. The ability to introduce diverse functional groups through ring-opening reactions allows for the synthesis of libraries of compounds that can be screened for biological activity. Recent studies have explored the use of thiophene-containing epoxides in the development of new therapeutic agents, particularly in areas such as anticancer drugs, antiviral agents, and anti-inflammatory compounds.

The synthetic versatility of 2-(4-Methylthiophen-2-yl)methyloxirane has also been leveraged in materials science. Epoxides are commonly used as monomers in polymer synthesis, and the presence of a thiophene moiety can impart unique properties to the resulting polymers. For example, thiophene-containing polymers have been investigated for their potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electronic properties of these polymers can be fine-tuned by varying the substituents on the thiophene ring and the epoxide group.

In addition to its synthetic applications, 2-(4-Methylthiophen-2-yl)methyloxirane has been studied for its potential use in catalysis. Epoxides are known to be effective ligands in transition metal catalysis, where they can coordinate with metal centers to form active catalysts for various reactions. The presence of a thiophene ring can enhance the stability and selectivity of these catalysts, making them useful for industrial processes that require high efficiency and selectivity.

The environmental impact and safety profile of 2-(4-Methylthiophen-2-yl)methyloxirane are also important considerations. As with any chemical compound used in industrial or research settings, proper handling and disposal procedures should be followed to minimize environmental exposure and ensure worker safety. Studies on the biodegradability and toxicity of this compound are ongoing, but preliminary data suggest that it has a favorable safety profile when used under controlled conditions.

In conclusion, 2-(4-Methylthiophen-2-yl)methyloxirane (CAS No. 2229597-65-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure combines an epoxide group with a substituted thiophene ring, providing it with a range of chemical properties that make it valuable as an intermediate in organic synthesis, drug discovery, materials science, and catalysis. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as an important compound in modern chemistry.